5-[3-(Benzylamino)-2-hydroxypropyl]-3-methyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 5-[3-(benzylamino)-2-hydroxypropyl]-3-methyl-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C23H22N4O2/c1-16-11-22(29)27-21-10-6-5-9-20(21)26(23(27)19(16)12-24)15-18(28)14-25-13-17-7-3-2-4-8-17/h2-11,18,25,28H,13-15H2,1H3
• InChI Key: CNCNFFUSAODZCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C3=CC=CC=C3N(C2=C1C#N)CC(CNCC4=CC=CC=C4)O
• Molecular Formula: C23H22N4O2
• Molecular Weight: 386.4 g/mol

Description

Benzimidazole is a heterocyclic aromatic compound that is a fusion of benzene and imidazole. It’s a constituent of many bioactive heterocyclic compounds that are of wide interest because of their diverse biological and clinical applications. Benzimidazole derivatives are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. Modifications in the position 2 and 5 of the molecule provide a number of active drugs.

Molecular Structure Analysis

The benzimidazole ring contains two nitrogen atoms with amphoteric nature, possessing both acidic and basic characteristics. It exists in two equivalent tautomeric forms, in which the hydrogen atom can be located on either of the two nitrogen atoms.

Chemical Reactions Analysis

Benzimidazoles exhibit a wide range of biological activities including antibacterial, antifungal, analgesic, and cardiovascular in addition to anticancer activities.

Mechanism of Action

The mechanism of action of benzimidazole derivatives can vary widely depending on the specific compound and its biological target. For example, some benzimidazole derivatives have been found to have nanomolar activity against respiratory syncytial virus.

Future Directions

Benzimidazole derivatives continue to be of interest in medicinal chemistry due to their diverse biological activities. Future research may focus on synthesizing new benzimidazole derivatives and screening them for various biological activities.